Cas no 1804918-26-0 (Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804918-26-0
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4839661
• Update Time: 2025-08-05

Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-7(19)3-5-8(9(12)13)6(4-18-10(5)17)21-11(14,15)16/h4,9H,2-3H2,1H3
• InChI Key： CZZHBBSYBUQWLD-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(C(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804918-26-0): An Overview

Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804918-26-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a difluoromethyl, iodo, and trifluoromethoxy substituents, offers a broad range of applications in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and pharmacokinetic properties of drug molecules. This substitution can significantly improve the oral bioavailability and reduce the susceptibility to metabolic degradation, making it an attractive feature for drug design. The iodo substituent, on the other hand, provides a handle for further chemical modifications and can be used in radiolabeling studies to track the distribution and metabolism of the compound in biological systems.

The trifluoromethoxy group is another key feature of this compound. It is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its biological activity. This group has been shown to enhance the potency and selectivity of various drug candidates, making it a valuable functional group in medicinal chemistry.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate in the development of new drugs for various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the combination of the difluoromethyl and trifluoromethoxy groups contributed to its high efficacy and low cytotoxicity, making it a promising lead compound for further optimization.

In another study, researchers explored the use of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate as a scaffold for developing new antiparasitic agents. The compound showed significant activity against *Plasmodium falciparum*, the parasite responsible for malaria. The unique combination of functional groups in this molecule allowed it to effectively disrupt key biological processes in the parasite, leading to its death. This finding opens up new avenues for the development of more effective antimalarial drugs.

The synthetic accessibility of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate is another factor that contributes to its appeal in drug discovery. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. These synthetic methods often involve palladium-catalyzed cross-coupling reactions and selective fluorination steps, which are well-established techniques in modern organic synthesis.

In addition to its potential as a drug candidate, Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and elucidating biological pathways. For example, researchers have used this compound to investigate the binding modes of ligands to specific protein targets, providing valuable insights into structure-function relationships.

The safety profile of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, further toxicological assessments are necessary to ensure its safety before advancing to clinical trials.

In conclusion, Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804918-26-0) is a highly functionalized compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of difluoromethyl, iodo, and trifluoromethoxy substituents offers a broad range of applications in developing new therapeutic agents for various diseases. Ongoing research continues to uncover new opportunities for this compound, making it an exciting area of study for scientists and researchers alike.